5-(aminomethyl)isoquinolin-1(2H)-one

• IUPAC Name: 5-(aminomethyl)-2H-isoquinolin-1-one
• InChI: InChI=1S/C10H10N2O/c11-6-7-2-1-3-9-8(7)4-5-12-10(9)13/h1-5H,6,11H2,(H,12,13)
• InChI Key: DNRYYCGSWGUEKY-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C2C=CNC(=O)C2=C1)CN
• Molecular Formula: C10H10N2O
• Molecular Weight: 174.20 g/mol

Description

Isoquinolones are a type of nitrogen-containing heterocycle. They are important structures in organic chemistry and are often used as building blocks in drug discovery.

Synthesis Analysis

There are several methods for the synthesis of isoquinolones. One method involves the Rh(I)-catalyzed intermolecular cyclization between benzocyclobutenols and isocyanates. Another method involves a Suzuki cross-coupling between 2-halobenzonitriles and commercially available vinyl boronates followed by platinum-catalyzed nitrile hydrolysis and cyclization.

Molecular Structure Analysis

The molecular structure of isoquinolones consists of a fused benzene and pyridine ring. The nitrogen atom is located at the 1-position of the pyridine ring.

Chemical Reactions Analysis

Isoquinolones can undergo various chemical reactions. For example, they can be arylated using aryliodonium salts as the coupling partners at either the C4 or C8 position. They can also participate in Rh(I)-catalyzed intermolecular cyclization reactions.

Future Directions

Future research in the field of isoquinolones could involve the development of new synthetic methods, the discovery of new biological targets, and the design of new drugs based on the isoquinolone scaffold.